Cas no 75823-64-2 (1H-Pyrazole,3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl-)

1H-Pyrazole, 3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl-, is a fluorinated pyrazole derivative characterized by its unique heptafluoropropyl substituent, which enhances its chemical stability and lipophilicity. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of fluorine atoms imparts improved metabolic stability and binding affinity, making it valuable for applications in drug discovery and material science. Its well-defined structure and high purity ensure reproducibility in synthetic pathways. The compound’s stability under various conditions further supports its utility in advanced chemical transformations.
1H-Pyrazole,3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl- structure
75823-64-2 structure
Product Name:1H-Pyrazole,3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl-
CAS No:75823-64-2
MF:C7H5F7N2
MW:250.116825819016
CID:562557
PubChem ID:2774945
Update Time:2025-06-07

1H-Pyrazole,3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl-
    • 3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl-1H-pyrazole
    • 3-(heptafluoropropyl)-5-methyl-1H-pyrazole
    • 3-(Heptafluoropropyl)-5-methypyrazole
    • PC8167
    • FT-0613779
    • NS00111221
    • 5-methyl-3-(perfluoropropyl)-1H-pyrazole
    • 5-Methyl-3-(perfluoropropyl)pyrazole
    • AKOS007930572
    • METHYL2-N-BOC-2-AMINOMETHYL)-3-M-TOLYL-PROPIONATE
    • 3-(Heptafluoro-1-propyl)-5-(methyl)pyrazole
    • 3-[1,1,2,2,3,3,3-heptakis(fluoranyl)propyl]-5-methyl-1H-pyrazole
    • A838520
    • 3-(Heptafluoropropyl)-5-methylpyrazole
    • DTXSID70379290
    • MFCD00155842
    • 3(5)-Heptafluoropropyl-5(3)-methylpyrazole
    • 75823-64-2
    • Inchi： 1S/C7H5F7N2/c1-3-2-4(16-15-3)5(8,9)6(10,11)7(12,13)14/h2H,1H3,(H,15,16)
    • InChI Key： HGKNTSQKMGECCF-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C)NN=1)(C(C(F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 250.03400
  • Monoisotopic Mass: 250.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.965
  • Boiling Point: 128 °C
  • Refractive Index: 1.443
  • PSA: 28.68000
  • LogP: 3.00750

1H-Pyrazole,3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl- Security Information

1H-Pyrazole,3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl- Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrazole,3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl- Pricemore >>

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